![molecular formula C19H17Cl2N3OS B4286927 4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole](/img/structure/B4286927.png)
4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole
Overview
Description
4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have interesting biochemical and physiological effects that make it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole is not fully understood. However, studies have shown that this compound may act by inhibiting certain enzymes or proteins involved in various biological processes. For example, it has been suggested that this compound may inhibit the activity of DNA topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects
Studies have shown that 4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole has several interesting biochemical and physiological effects. Some of these effects include:
1. Antimicrobial activity: This compound has been found to have antimicrobial activity against various bacteria and fungi.
2. Anticancer activity: Studies have shown that this compound has anticancer activity against various cancer cell lines.
3. Anti-inflammatory activity: This compound has been found to have anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole has several advantages and limitations for lab experiments. Some of these include:
Advantages:
1. This compound has interesting biochemical and physiological effects that make it a promising candidate for further investigation.
2. The synthesis method for this compound is well-established and relatively simple.
3. This compound is commercially available, making it easily accessible for researchers.
Limitations:
1. The mechanism of action of this compound is not fully understood.
2. This compound may have side effects or toxicity that need to be investigated further.
3. More research is needed to fully understand the potential applications of this compound.
Future Directions
There are several future directions for the study of 4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole. Some of these include:
1. Investigating the mechanism of action of this compound to better understand its potential applications.
2. Conducting further studies on the antimicrobial, anticancer, and anti-inflammatory activity of this compound.
3. Investigating the potential side effects or toxicity of this compound.
4. Developing new derivatives of this compound with improved activity or selectivity.
5. Investigating the potential use of this compound in combination with other drugs or therapies for the treatment of various diseases.
Conclusion
4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole is a promising compound that has been studied for its potential use in scientific research. This compound has interesting biochemical and physiological effects that make it a potential candidate for the development of new drugs or therapies. Further research is needed to fully understand the potential applications of this compound and to investigate its potential side effects or toxicity.
Scientific Research Applications
4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole has been studied for its potential use in scientific research. This compound has been found to have interesting biochemical and physiological effects that make it a promising candidate for further investigation. Some of the research applications of this compound include:
1. Antimicrobial activity: 4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole has been found to have antimicrobial activity against various bacteria and fungi. This makes it a potential candidate for the development of new antimicrobial agents.
2. Anticancer activity: Studies have shown that 4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole has anticancer activity against various cancer cell lines. This makes it a potential candidate for the development of new anticancer agents.
3. Anti-inflammatory activity: 4-allyl-3-[(3-chlorobenzyl)thio]-5-(5-chloro-2-methoxyphenyl)-4H-1,2,4-triazole has been found to have anti-inflammatory activity. This makes it a potential candidate for the development of new anti-inflammatory agents.
properties
IUPAC Name |
3-(5-chloro-2-methoxyphenyl)-5-[(3-chlorophenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17Cl2N3OS/c1-3-9-24-18(16-11-15(21)7-8-17(16)25-2)22-23-19(24)26-12-13-5-4-6-14(20)10-13/h3-8,10-11H,1,9,12H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQFKGEBRMXCBAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C2=NN=C(N2CC=C)SCC3=CC(=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17Cl2N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3-chlorobenzyl)sulfanyl]-5-(5-chloro-2-methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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